Cas no 13440-19-2 (a-D-Glucofuranose,1,2:5,6-di-O-cyclohexylidene-3-O-methyl-)

• Product Name: a-D-Glucofuranose,1,2:5,6-di-O-cyclohexylidene-3-O-methyl-
• CAS No: 13440-19-2
• MF: C₁₉H₃₀O₆
• MW: 354.437906742096
• CID: 119582
• PubChem ID: 11873368
• Update Time: 2025-04-18

a-D-Glucofuranose,1,2:5,6-di-O-cyclohexylidene-3-O-methyl- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranose,1,2:5,6-di-O-cyclohexylidene-3-O-methyl-
• (3aR,5R,6S,6aR)-5-[(3R)-1,4-dioxaspiro[4.5]decan-3-yl]-6-methoxyspiro[3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-2,1'-cyclohexane]
• 1,2:5,6-DI-O-CYCLOHEXYLIDENE-3-O-METHYL-ALPHA-D-GLUCOFURANOSE
• 1,2:5,6-DI-O-CYCLOHEXYLIDENE-3-O-METHYL-a-D-GLUCOFURANOSE
• 1,2:5,6-Di-O-cyclohexylidene-3-O-methyl-alpha-D-glucofuranose,98%
• 1,2:5,6-DI-O-CYCLOHEXYLIDENE-3-O-METHYL- ALPHA-D-GLUCOFURANOSE 98%
• (3a'R,6'S,6a'R)-5'-[(2R)-1,4-Dioxaspiro[4.5]decan-2-yl]-6'-methoxytetrahydrospiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxole] (non-preferred name)
• DTXSID00474525
• 13440-19-2

• Inchi： 1S/C19H30O6/c1-20-15-14(13-12-21-18(23-13)8-4-2-5-9-18)22-17-16(15)24-19(25-17)10-6-3-7-11-19/h13-17H,2-12H2,1H3/t13-,14-,15+,16-,17-/m1/s1
• InChI Key： ACCMQFBKWULOQG-NQNKBUKLSA-N
• SMILES： O1C2(CCCCC2)O[C@@H]2[C@H]1[C@H]([C@@H]([C@H]1COC3(CCCCC3)O1)O2)OC

Computed Properties

• Exact Mass: 354.20400
• Monoisotopic Mass: 354.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1257 (rough estimate)
• Melting Point: 35-38 °C
• Boiling Point: 447.66°C (rough estimate)
• Flash Point: 189.4°C
• Refractive Index: 1.5200 (estimate)
• PSA: 55.38000
• LogP: 2.87790
• Solubility: Not available

a-D-Glucofuranose,1,2:5,6-di-O-cyclohexylidene-3-O-methyl- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25